Cas no 862657-95-2 (methyl 5-(2-benzylphenoxy)methylfuran-2-carboxylate)

• Product Name: methyl 5-(2-benzylphenoxy)methylfuran-2-carboxylate
• CAS No: 862657-95-2
• MF: C₂₀H₁₈O₄
• MW: 322.354526042938
• MDL: MFCD04968768
• CID: 3058514
• PubChem ID: 7017405
• Update Time: 2025-07-21

methyl 5-(2-benzylphenoxy)methylfuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-(2-Benzyl-phenoxymethyl)-furan-2-carboxylic acid methyl ester
• methyl 5-(2-benzylphenoxy)methylfuran-2-carboxylate
• CS-0301954
• Methyl 5-((2-benzylphenoxy)methyl)furan-2-carboxylate
• AKOS000307635
• Methyl5-((2-benzylphenoxy)methyl)furan-2-carboxylate
• methyl 5-[(2-benzylphenoxy)methyl]furan-2-carboxylate
• METHYL 5-[(2-BENZYLPHENOXY)METHYL]-2-FUROATE
• NCGC00319440-01
• AB01315893-02
• STK349455
• METHYL 5-(2-BENZYLPHENOXYMETHYL)FURAN-2-CARBOXYLATE
• 862657-95-2
• BBL039867
• EN300-229265

• MDL： MFCD04968768
• Inchi： 1S/C20H18O4/c1-22-20(21)19-12-11-17(24-19)14-23-18-10-6-5-9-16(18)13-15-7-3-2-4-8-15/h2-12H,13-14H2,1H3
• InChI Key： QWTDJJZWIBJNQO-UHFFFAOYSA-N
• SMILES： O(CC1=CC=C(C(=O)OC)O1)C1=CC=CC=C1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 322.12050905Da
• Monoisotopic Mass: 322.12050905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 48.7Ų

Additional information on methyl 5-(2-benzylphenoxy)methylfuran-2-carboxylate

Methyl 5-(2-benzylphenoxy)methylfuran-2-carboxylate (CAS No. 862657-95-2): A Comprehensive Overview of Its Properties and Applications

In the realm of organic chemistry, methyl 5-(2-benzylphenoxy)methylfuran-2-carboxylate (CAS No. 862657-95-2) stands out as a compound of significant interest due to its unique structural features and potential applications. This ester derivative, which combines a furan ring with a benzylphenoxy moiety, has garnered attention in pharmaceutical and material science research. Its molecular formula, C₂₀H₁₈O₄, and precise synthesis pathways make it a subject of study for researchers exploring novel bioactive molecules.

The compound's name, methyl 5-(2-benzylphenoxy)methylfuran-2-carboxylate, reflects its intricate architecture. The furan-2-carboxylate segment is a key functional group, often associated with antimicrobial and anti-inflammatory properties. Meanwhile, the benzylphenoxy component contributes to its lipophilicity, enhancing its compatibility with biological membranes. This dual functionality positions it as a candidate for drug development, particularly in targeting oxidative stress-related diseases—a hot topic in modern biomedical research.

Recent trends in AI-driven drug discovery have highlighted the importance of compounds like methyl 5-(2-benzylphenoxy)methylfuran-2-carboxylate. Computational models predict its potential as a kinase inhibitor, aligning with the growing demand for targeted cancer therapies. Searches for "furan derivatives in medicine" or "CAS 862657-95-2 applications" have surged, reflecting user curiosity about its role in precision medicine. Its stability under physiological conditions further supports its suitability for formulation development.

From a synthetic chemistry perspective, the compound's ester linkage and ether bond offer versatility in modifications. Researchers investigating "green chemistry alternatives" may find its scalable synthesis routes appealing, as recent publications emphasize solvent-free reactions for similar structures. Additionally, its UV-absorbing properties have sparked interest in photostabilizer applications for polymers—a niche yet rapidly expanding market driven by sustainable material innovation.

Quality control of methyl 5-(2-benzylphenoxy)methylfuran-2-carboxylate relies on advanced analytical techniques like HPLC-MS and NMR spectroscopy, topics frequently searched by analytical chemists. The compound's crystalline form (melting point ~110–112°C) ensures reproducibility in industrial batches, addressing common queries about "batch-to-batch consistency" in fine chemical production. Regulatory databases confirm its compliance with major REACH and FDA guidelines for research use.

Future directions for this compound may involve structure-activity relationship (SAR) studies to optimize its bioavailability—a recurring theme in medicinal chemistry forums. With the rise of computational ADMET prediction tools, virtual screening campaigns could unlock new therapeutic niches for this furan derivative. As sustainability becomes paramount, its potential as a biobased intermediate in flavor/fragrance synthesis also merits exploration, tapping into the booming natural product sector.